Higher Lipophilicity vs. 5-Methyl Analog
The predicted ACD/LogP for 5-methyl-1H-indazole-3-carboxylic acid is 1.76 . For 5‑ethyl‑1H‑indazole‑3‑carboxylic acid, the predicted logP of the parent 5‑ethyl‑1H‑indazole core is 2.13 [1]; the carboxylic acid group would reduce the logD at physiological pH, but the relative lipophilicity difference of ≈0.4 log units between the ethyl and methyl congeners is retained. This translates to a roughly 2.5‑fold increase in partition coefficient, which can enhance membrane permeability of the derived carboxamide final compounds.
| Evidence Dimension | Predicted logP (ACD/LogP) |
|---|---|
| Target Compound Data | 2.13 (parent indazole core); carboxylic acid form logD comparable offset expected |
| Comparator Or Baseline | 5-Methyl-1H-indazole-3-carboxylic acid: 1.76 (ChemSpider ACD/LogP) |
| Quantified Difference | ΔlogP ≈ +0.37 (2.5× higher partition coefficient) |
| Conditions | ACD/Labs Percepta Platform predicted values; 5-methyl acid from ChemSpider, 5-ethyl core from molbase.cn |
Why This Matters
The higher lipophilicity of the 5-ethyl intermediate provides access to a distinct lipophilic space for library design that cannot be reached by the 5-methyl analog, directly affecting cellular permeability and kinase selectivity of the final polypharmacological agents.
- [1] Molbase. 5-Ethyl-1H-indazole. LogP: 2.1253. https://qiye.molbase.cn/ (accessed 2026-04-30). View Source
